Cas no 2137769-69-6 (1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester
• CAS No: 2137769-69-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5278603
• Update Time: 2025-06-03

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester

• Inchi： 1S/C10H18N2O2/c1-12-4-3-7-5-11-6-8(9(7)12)10(13)14-2/h7-9,11H,3-6H2,1-2H3
• InChI Key： CRCXLQKOHAQBOT-UHFFFAOYSA-N
• SMILES： C1NCC(C(OC)=O)C2N(C)CCC12

Additional information on 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester

Comprehensive Overview of 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester (CAS No. 2137769-69-6)

The compound 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester (CAS No. 2137769-69-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its pyrrolopyridine core, combined with ester and methyl functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its resemblance to privileged structures in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like CAS 2137769-69-6 has surged, driven by advancements in AI-driven drug design and high-throughput screening. This compound’s octahydro-1-methyl configuration enhances its stability, a critical factor for prodrug development and targeted delivery systems. Its methyl ester moiety further allows for facile derivatization, aligning with trends in green chemistry and sustainable synthesis.

The pyrrolopyridine framework of 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid derivatives is frequently explored in central nervous system (CNS) drug candidates, addressing global health challenges such as neurodegenerative diseases. Its structural similarity to nicotinic acetylcholine receptor (nAChR) modulators has also sparked interest in smoking cessation therapies and cognitive enhancers, topics highly searched in academic and pharmaceutical forums.

From a synthetic perspective, CAS 2137769-69-6 exemplifies the growing focus on stereoselective catalysis and flow chemistry. These methodologies reduce waste and improve yield, resonating with the pharmaceutical industry’s shift toward ESG (Environmental, Social, and Governance) compliance. Analytical techniques like LC-MS and NMR are essential for characterizing its purity, a common query among quality control professionals.

Beyond therapeutics, this compound’s aromatic nitrogen-rich system shows promise in organic electronics, particularly in OLED materials and photovoltaic cells. Such applications align with the surge in searches for renewable energy materials and carbon-neutral technologies. Its methyl ester group also facilitates polymer conjugation, a technique pivotal in biodegradable packaging research.

In summary, 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, octahydro-1-methyl-, methyl ester (CAS No. 2137769-69-6) represents a multifaceted compound with applications spanning drug discovery, green chemistry, and advanced materials. Its relevance to trending topics like AI-augmented R&D and sustainability ensures its continued prominence in scientific literature and industrial workflows.